Cas no 847392-18-1 (2-Pentyne-1,5-diamine)

• Product Name: 2-Pentyne-1,5-diamine
• CAS No: 847392-18-1
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 666377
• PubChem ID: 16005262
• Update Time: 2025-04-19

2-Pentyne-1,5-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Pentyne-1,5-diamine
• pent-2-yne-1,5-diamine
• DTXSID60580999
• AKOS006353060
• 847392-18-1
• 1,5-diamino-2-pentyne

• Inchi： 1S/C5H10N2/c6-4-2-1-3-5-7/h2,4-7H2
• InChI Key： SNQQYVXOFSHTPO-UHFFFAOYSA-N
• SMILES： NCCC#CCN

Computed Properties

• Exact Mass: 98.084398327g/mol
• Monoisotopic Mass: 98.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines